(2beta,3alpha,5alpha,16beta,17beta)-2,16-Dipiperidin-1-ylandrosta-3,17 diol

• IUPAC Name: (2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-10,13-dimethyl-2,16-di(piperidin-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• InChI: InChI=1S/C29H50N2O2/c1-28-12-11-22-21(23(28)18-24(27(28)33)30-13-5-3-6-14-30)10-9-20-17-26(32)25(19-29(20,22)2)31-15-7-4-8-16-31/h20-27,32-33H,3-19H2,1-2H3/t20-,21+,22-,23-,24-,25-,26-,27-,28-,29-/m0/s1
• InChI Key: SMEIBKQQBOLIMJ-RIQJFVKASA-N
• Canonical SMILES: CC12CCC3C(C1CC(C2O)N4CCCCC4)CCC5C3(CC(C(C5)O)N6CCCCC6)C
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@@H]([C@@H]2O)N4CCCCC4)CC[C@@H]5[C@@]3(C[C@@H]([C@H](C5)O)N6CCCCC6)C
• Molecular Formula: C29H50N2O2
• DSSTOX Substance ID: DTXSID80928910
• Molecular Weight: 458.7 g/mol
• CAS No.: 13522-16-2

Description

(2beta,3alpha,5alpha,16beta,17beta)-2,16-Dipiperidin-1-ylandrosta-3,17 diol, also known as 2,16-Dipiperidin-1-yl-17-hydroxy-3-oxo-5-androstane, is a synthetic androstane steroid that has been used in clinical research in recent years. It is a derivative of the androstane family of steroids and is believed to have a variety of potential applications.

Scientific Research Applications

Neuroendocrine Function and Brain Regulation

• Androgen Metabolites and Brain Function : Research indicates that certain androgen metabolites, specifically dihydrotestosterone metabolites like 5alpha-androstane-3beta,17beta-diol (3beta-Diol), play crucial roles in modulating the stress response through the hypothalamo-pituitary-adrenal axis. These actions are mediated not by androgen receptors but by estrogen receptors, suggesting a novel pathway for androgen regulation of brain functions. This opens up potential research applications in understanding stress responses, sexual behavior, immune function, and neural protection (Handa et al., 2008).

Seizure Modulation and Hippocampal Impact

• Androgens and Seizure Processes : Androgens, through their metabolites like 5alpha-androstane-3alpha,17beta-diol (3alpha-diol), have been implicated in modulating seizure processes. The hippocampus, a target for androgen action, plays a significant role in various seizure disorders. This suggests potential therapeutic applications of androgen and its metabolites in epilepsy and related neurological conditions (Rhodes & Frye, 2004).

Metabolic and Cardiovascular Research

• Incretin-Based Medications : The study of incretin-based therapies, including GLP-1 receptor agonists and DPP-4 inhibitors, provides insights into innovative therapeutic approaches for managing type 2 diabetes mellitus (T2DM). These medications, through their effects on glucose metabolism, body weight reduction, and cardiovascular outcomes, offer a rich field for scientific exploration. The differential impact of GLP-1 analogues versus exendin-based agents on cardiovascular benefits is of particular interest, suggesting not a class effect but a varied response based on molecular differences (Sachinidis et al., 2020).

Neuroprotective and Cognitive Effects

• Neuroactive Steroids and Ethanol Interaction : The interaction between ethanol and neuroactive steroids, such as GABAergic steroids, highlights a complex mechanism underlying ethanol's effects, including its neuroprotective, cognitive, and behavioral impacts. This research avenue is crucial for developing new therapies for alcoholism and understanding the broader implications of neurosteroid action in the central nervous system (Morrow et al., 2001).

Diabetes and Alzheimer's Disease Connection

• Diabetes and Alzheimer’s Disease : Exploring the epidemiological link between type 2 diabetes mellitus and Alzheimer's disease, with a focus on insulin resistance and deficiency, offers a window into understanding and potentially treating neurodegenerative diseases. The concept of Alzheimer's as "type 3 diabetes" emphasizes the need for research into antidiabetic agents' effects on neurodegeneration, opening pathways for innovative treatment strategies (Li et al., 2015).